N-(4-methoxyphenyl)-3-(2-(4-methoxyphenyl)acetamido)benzofuran-2-carboxamide

• IUPAC Name: N-(4-methoxyphenyl)-3-[[2-(4-methoxyphenyl)acetyl]amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C25H22N2O5/c1-30-18-11-7-16(8-12-18)15-22(28)27-23-20-5-3-4-6-21(20)32-24(23)25(29)26-17-9-13-19(31-2)14-10-17/h3-14H,15H2,1-2H3,(H,26,29)(H,27,28)
• InChI Key: VAYQEHQARWBMRN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)NC2=C(OC3=CC=CC=C32)C(=O)NC4=CC=C(C=C4)OC
• Molecular Formula: C25H22N2O5
• Molecular Weight: 430.5 g/mol

Description

N-(4-methoxyphenyl)-3-(2-(4-methoxyphenyl)acetamido)benzofuran-2-carboxamide, also known as MMB-FUBINACA, is a synthetic cannabinoid that belongs to the benzofuran class. It was first identified in 2014 and has gained popularity among recreational drug users due to its potent psychoactive effects. Despite being a relatively new compound, MMB-FUBINACA has already been the subject of numerous scientific studies.

Scientific Research Applications

• Synthesis and Analgesic Properties :

  • Abu-Hashem et al. (2020) synthesized novel benzodifuranyl compounds related to the given compound and evaluated their analgesic and anti-inflammatory activities. These compounds showed significant inhibitory activity on COX-2, with potential implications for pain management and inflammation reduction (Abu-Hashem, Al-Hussain, & Zaki, 2020).

• Chemical Reactions and Transformations :

  • Kammel et al. (2015) explored the reactions of brominated benzolactone/lactam with similar compounds under basic conditions. These reactions led to the formation of novel structures, contributing to the understanding of organic synthesis mechanisms (Kammel, Tarabová, Růžičková, & Hanusek, 2015).

• Pharmaceutical Applications :

  • Gong, Wong, and Lam (2008) developed a photoresponsive molecularly imprinted hydrogel using a similar compound for the controlled release and uptake of pharmaceuticals in aqueous media. This innovative approach has implications for drug delivery systems (Gong, Wong, & Lam, 2008).

• Synthesis Techniques and Novel Derivatives :

  • El‐Faham et al. (2013) investigated the use of OxymaPure/DIC in synthesizing novel α-ketoamide derivatives related to the compound . Their research highlights improved methods for synthesizing complex organic molecules (El‐Faham, Mohammed Al Marhoon, Abdel-Megeed, & Albericio, 2013).

• Anticonvulsant Properties :

  • Camerman et al. (2005) studied derivatives of the compound, focusing on their crystal structures and potential anticonvulsant activities. These findings contribute to the understanding of new treatments for epilepsy (Camerman, Hempel, Mastropaolo, & Camerman, 2005).

• Novel Synthetic Pathways :

  • Stauss et al. (1972) detailed the synthesis of highly functionalized compounds related to the given chemical. Their work demonstrates innovative approaches in organic chemistry (Stauss, Härter, Neuenschwander, & Schindler, 1972).

• Neuroprotective and Antioxidant Effects :

  • Cho et al. (2015) synthesized and evaluated benzofuran-2-carboxamide derivatives for their neuroprotective and antioxidant activities. These compounds, related to the query compound, show promise in treating neurodegenerative diseases (Cho et al., 2015).